Cas no 23590-67-2 (2-formylpyridine-3-carboxylic acid)

2-formylpyridine-3-carboxylic acid Properties

Names and Identifiers

• 2-Formylnicotinic acid
• 2-formylpyridine-3-carboxylic acid
• Dodecanoic acid,2-nitrophenyl ester
• 2-Formyl-3-carboxy-pyridin
• 2-formyl-nicotinic acid
• 2-Formyl-nicotinsaeure
• AK110647
• CTK8H7404
• KB-230718
• Nicotinic acid,2-formyl-(7ci,8ci)
• SCHEMBL1310961
• E92005
• 23590-67-2
• EN300-220292
• 2-Formylnicotinicacid
• CS-0268946
• Nicotinic acid, 2-formyl- (7CI,8CI)
• MFCD20642387
• 3-Pyridinecarboxylic acid, 2-formyl-
• DTXSID50596903
• +Expand

• MDL： MFCD20642387
• InChIKey： XUEORIGYINRASB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5NO3/c9-4-6-5(7(10)11)2-1-3-8-6/h1-4H,(H,10,11)
• SMILES： C1=CC(=C(C=O)N=C1)C(=O)O

Computed Properties

• Exact Mass: 151.026943022g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.026943022g/mol
• Heavy Atom Count: 11
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 67.3Ų